Cas no 1378604-92-2 (3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid)

3-Ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is a specialized piperidine derivative featuring a unique combination of functional groups, including an ethyl substituent at the 3-position and an allyloxycarbonyl protecting group. This structure offers versatility in synthetic applications, particularly in medicinal chemistry and peptide synthesis, where selective protection and deprotection strategies are critical. The carboxylic acid moiety enhances solubility and reactivity, facilitating further derivatization. Its allyloxycarbonyl group provides stability under mild conditions while allowing for selective removal under controlled environments. This compound is valuable for researchers requiring precise functional group manipulation in complex molecular frameworks.
3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid structure
1378604-92-2 structure
Product Name:3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
CAS No:1378604-92-2
MF:C12H19NO4
MW:241.28356385231
CID:5872166
PubChem ID:64282975
Update Time:2025-08-02

3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid
    • AKOS013604567
    • 3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
    • 1378604-92-2
    • EN300-13221931
    • Inchi: 1S/C12H19NO4/c1-3-8-17-11(16)13-7-5-6-12(4-2,9-13)10(14)15/h3H,1,4-9H2,2H3,(H,14,15)
    • InChI Key: UKXLIXUJQQMSCV-UHFFFAOYSA-N
    • SMILES: OC(C1(CC)CN(C(=O)OCC=C)CCC1)=O

Computed Properties

  • Exact Mass: 241.13140809g/mol
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 66.8Ų

3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-13221931-0.05g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
0.05g
$1176.0 2023-05-25
Enamine
EN300-13221931-0.1g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
0.1g
$1232.0 2023-05-25
Enamine
EN300-13221931-0.25g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
0.25g
$1288.0 2023-05-25
Enamine
EN300-13221931-0.5g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
0.5g
$1344.0 2023-05-25
Enamine
EN300-13221931-1.0g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
1g
$1400.0 2023-05-25
Enamine
EN300-13221931-2.5g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
2.5g
$2745.0 2023-05-25
Enamine
EN300-13221931-5.0g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
5g
$4060.0 2023-05-25
Enamine
EN300-13221931-10.0g
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
10g
$6020.0 2023-05-25
Enamine
EN300-13221931-50mg
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
50mg
$1091.0 2023-09-30
Enamine
EN300-13221931-100mg
3-ethyl-1-[(prop-2-en-1-yloxy)carbonyl]piperidine-3-carboxylic acid
1378604-92-2
100mg
$1144.0 2023-09-30

Additional information on 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid

Comprehensive Guide to 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 1378604-92-2): Properties, Applications, and Market Insights

3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 1378604-92-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This piperidine derivative is characterized by its unique molecular structure, combining a carboxylic acid functional group with an allyloxy carbonyl moiety. Its chemical formula and structural features make it a valuable intermediate in synthetic chemistry, particularly in the development of novel drug candidates and fine chemicals.

The compound's piperidine ring serves as a crucial scaffold in medicinal chemistry, often found in bioactive molecules targeting neurological and cardiovascular diseases. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modify pharmacokinetic properties of lead compounds. Recent studies have explored its utility in creating prodrug formulations, where the allyloxy carbonyl group acts as a protective moiety that can be cleaved under specific biological conditions.

From a synthetic chemistry perspective, 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid offers several advantages. The ethyl group at the 3-position provides steric influence that can direct regioselective reactions, while the carboxylic acid functionality allows for further derivatization through standard coupling reactions. These features have made it particularly valuable in parallel synthesis and combinatorial chemistry approaches that are currently trending in pharmaceutical R&D.

The compound's stability profile has been a subject of recent investigations, with particular focus on its behavior under various pH conditions. Industry reports suggest growing demand for piperidine derivatives with improved stability, as pharmaceutical companies seek to develop more robust drug formulations. This aligns with current market trends toward long-acting formulations and controlled-release drug delivery systems.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid. Recent publications have highlighted the potential of biocatalytic methods and flow chemistry approaches to produce this intermediate with reduced environmental impact. These developments respond to increasing industry focus on green synthesis and process intensification - topics that frequently appear in recent chemical literature and conference discussions.

The analytical characterization of 1378604-92-2 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. Quality control protocols for this compound have become more stringent as its pharmaceutical applications expand, reflecting broader industry trends toward comprehensive analytical method validation in intermediate production.

Market analysts note that the demand for specialized piperidine derivatives like 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid is growing at approximately 6-8% annually, driven primarily by pharmaceutical industry needs. The compound's versatility as a chemical intermediate positions it well in the expanding market for custom synthesis and contract research services. Recent patent filings suggest particular interest from companies developing CNS-targeting therapeutics and pain management medications.

Storage and handling recommendations for 1378604-92-2 typically suggest protection from moisture and storage at controlled room temperature. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound, including the use of appropriate personal protective equipment. These precautions align with current best practices in laboratory safety and chemical management systems.

Future research directions for 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid may include exploration of its potential in metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The compound's structural features suggest possible applications in emerging areas of materials science, particularly where tunable organic components are required. Such applications would represent an expansion beyond its current primary use as a pharmaceutical intermediate.

For researchers sourcing this compound, it's important to verify the supplier's quality certifications and analytical data. The market has seen increased emphasis on supply chain transparency and documentation standards for fine chemicals, particularly those with pharmaceutical applications. Many buyers now request detailed certificates of analysis that include information on residual solvents and potential impurities.

In conclusion, 3-ethyl-1-(prop-2-en-1-yloxy)carbonylpiperidine-3-carboxylic acid (CAS No. 1378604-92-2) represents an important synthetic intermediate with growing significance in pharmaceutical research and development. Its unique structural features and versatility in chemical transformations position it as a valuable tool for medicinal chemists addressing current challenges in drug discovery. As synthetic methodologies advance and new applications emerge, this compound is likely to maintain its relevance in the evolving landscape of organic synthesis and drug development.

Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.